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Compound of Interest

Compound Name: 6-Chloro-2(1H)-quinoxalinone

Cat. No.: B1294359 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Chloro-2(1H)-quinoxalinone.

The following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical from acquisition to disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 6-Chloro-2(1H)-quinoxalinone is

provided below. This information is essential for safe handling and storage.

Property Value Source

Molecular Formula C₈H₅ClN₂O [1][2]

Molecular Weight 180.59 g/mol [1][2]

Appearance Solid (Form may vary) N/A

IUPAC Name 6-Chloroquinoxalin-2(1H)-one [1][2]

CAS Number 2427-71-6 [1][2]

Note: Occupational exposure limits (OELs) have not been established for this substance.[3][4]

Handle with care and adhere to the principle of keeping exposure as low as reasonably

achievable.
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Hazard Identification and Personal Protective Equipment
(PPE)
Based on GHS classifications for this compound and structurally similar chemicals, 6-Chloro-
2(1H)-quinoxalinone is considered hazardous.[2][5] The primary hazards include skin

irritation, serious eye irritation, and potential respiratory irritation.[4][5][6] It may also be harmful

if swallowed or inhaled.[2] Therefore, stringent adherence to PPE protocols is mandatory.

PPE Item Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Check manufacturer data for

chemical resistance. Double

gloving is recommended for

extended handling.

To prevent skin contact, which

can cause irritation.[6][7]

Eye & Face Protection

Tight-sealing safety goggles. A

face shield should be worn in

addition to goggles when there

is a significant risk of splashes

or dust generation.[3][8]

To protect against serious eye

irritation from dust or splashes.

[4][6]

Body Protection

A fully buttoned laboratory

coat. For larger quantities or

tasks with a higher risk of

contamination, a chemically

resistant apron or gown should

be used.[3][8][9]

To prevent contamination of

personal clothing and skin.[9]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

[4][9][10] If a fume hood is not

available or if dust is

generated, a NIOSH-approved

N95 (or better) particulate

respirator is required.[3][8][11]

To prevent inhalation of dust,

which may cause respiratory

tract irritation.[5][6]
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Operational and Disposal Plans
The following sections provide step-by-step procedural guidance for handling and disposing of

6-Chloro-2(1H)-quinoxalinone.

Experimental Protocol: Safe Handling and Use
Preparation:

Designate a specific area for handling, preferably within a chemical fume hood.[12]

Ensure that a safety shower and eyewash station are readily accessible.[8]

Assemble all necessary equipment and reagents before retrieving the chemical.

Donning PPE:

Put on the lab coat, ensuring it is fully fastened.

Don the first pair of nitrile gloves.

If required, don a second pair of gloves.

Put on safety goggles and a face shield if necessary.

If a respirator is needed, perform a seal check.

Handling the Chemical:

Carefully open the container inside the fume hood to avoid generating dust.

Use a spatula or other appropriate tool to weigh or transfer the solid.

Keep the container tightly closed when not in use.[6]

Avoid all personal contact with the substance, including inhalation.[9]

Post-Handling:
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Clean the work area thoroughly.

Remove PPE in the reverse order of donning, avoiding self-contamination. Dispose of

gloves and any contaminated disposable items as hazardous waste.

Wash hands thoroughly with soap and water after handling.[4][6]

Emergency Procedures: Spills and First Aid
Spill Cleanup:

Evacuate the immediate area and restrict access.

Wearing the full PPE described above, gently cover the spill with an inert absorbent

material (e.g., vermiculite, sand).

Sweep up the material carefully to avoid creating dust.[3][9]

Collect the waste in a clearly labeled, sealed container for hazardous waste disposal.[12]

Clean the spill area with a suitable solvent, followed by soap and water.

First Aid:

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[6][9]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with

plenty of soap and water. If irritation occurs, seek medical advice.[6][10]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Call a

poison center or doctor if you feel unwell.[6]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[8][10]

Disposal Plan
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Disposal of 6-Chloro-2(1H)-quinoxalinone and any associated contaminated materials must

be treated as hazardous waste.

Waste Segregation:

Solid Waste: Collect unused chemical and contaminated disposables (e.g., gloves, weigh

paper, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.

[12]

Liquid Waste: Collect solutions containing the compound in a separate, sealed, and

labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is known.[12]

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "6-Chloro-2(1H)-quinoxalinone," and a description of the contents.[12]

Storage and Disposal:

Store waste containers in a designated, well-ventilated, and secure secondary

containment area while awaiting pickup.

Arrange for disposal through a licensed hazardous waste disposal company. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[6]

[12]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 6-Chloro-2(1H)-
quinoxalinone, from initial preparation to final disposal.
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1. Preparation
- Designate Area (Fume Hood)

- Check Safety Equipment

2. Don PPE
- Lab Coat, Goggles

- Double Gloves, Respirator (if needed)

Proceed

3. Chemical Handling
- Work in Fume Hood

- Avoid Dust, Keep Closed

Proceed

4. Decontamination
- Clean Work Area

- Doff PPE, Wash Hands

Task Complete

Spill Occurs

If Spill

5. Waste Collection
- Segregate Solid & Liquid

- Label Container 'Hazardous'

Dispose of Contaminated PPE
Emergency Spill Procedure
- Evacuate, Absorb, Collect

- Decontaminate Area

Activate

Collect Waste

6. Final Disposal
- Store in Secure Area

- Transfer to Licensed Facility

Ready for Pickup

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Chloro-2(1H)-quinoxalinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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